Cas no 1805456-92-1 (Methyl 3-cyano-6-fluoro-2-methylbenzoate)
1805456-92-1 structure
Product Name:Methyl 3-cyano-6-fluoro-2-methylbenzoate
CAS No:1805456-92-1
MF:C10H8FNO2
MW:193.174426078796
CID:4795588
Update Time:2023-08-17
Methyl 3-cyano-6-fluoro-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-cyano-6-fluoro-2-methylbenzoate
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- Inchi: 1S/C10H8FNO2/c1-6-7(5-12)3-4-8(11)9(6)10(13)14-2/h3-4H,1-2H3
- InChI Key: PNNXVXJIWSKTNV-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C#N)C(C)=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- XLogP3: 2
- Topological Polar Surface Area: 50.1
Methyl 3-cyano-6-fluoro-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011795-250mg |
Methyl 3-cyano-6-fluoro-2-methylbenzoate |
1805456-92-1 | 97% | 250mg |
484.80 USD | 2021-05-31 | |
| Alichem | A015011795-500mg |
Methyl 3-cyano-6-fluoro-2-methylbenzoate |
1805456-92-1 | 97% | 500mg |
798.70 USD | 2021-05-31 | |
| Alichem | A015011795-1g |
Methyl 3-cyano-6-fluoro-2-methylbenzoate |
1805456-92-1 | 97% | 1g |
1,564.50 USD | 2021-05-31 |
Methyl 3-cyano-6-fluoro-2-methylbenzoate Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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